Cas no 2172124-04-6 ((adamantan-2-yl)methanesulfonyl fluoride)

• Product Name: (adamantan-2-yl)methanesulfonyl fluoride
• CAS No: 2172124-04-6
• MF: C₁₁H₁₇FO₂S
• MW: 232.314885854721
• CID: 5998764
• PubChem ID: 165745905
• Update Time: 2025-10-29

(adamantan-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (adamantan-2-yl)methanesulfonyl fluoride
• 2172124-04-6
• EN300-1451411

• Inchi： 1S/C11H17FO2S/c12-15(13,14)6-11-9-2-7-1-8(4-9)5-10(11)3-7/h7-11H,1-6H2
• InChI Key： GDVACHQOHVBGJG-UHFFFAOYSA-N
• SMILES： S(CC1C2CC3CC(C2)CC1C3)(=O)(=O)F

Computed Properties

• Exact Mass: 232.09332912g/mol
• Monoisotopic Mass: 232.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Additional information on (adamantan-2-yl)methanesulfonyl fluoride

Introduction to (Adamantan-2-yl)Methanesulfonyl Fluoride (CAS No. 2172124-04-6)

The compound (Adamantan-2-yl)Methanesulfonyl Fluoride (CAS No. 2172124-04-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structure, which combines the rigid and stable framework of an adamantane moiety with the reactive sulfonyl fluoride group. The adamantane component, a diamondoid hydrocarbon, contributes to the compound's exceptional stability and mechanical properties, while the sulfonyl fluoride group imparts reactivity, making it a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (Adamantan-2-yl)Methanesulfonyl Fluoride, leveraging both traditional organic chemistry techniques and modern catalytic systems. Researchers have explored various routes to optimize the synthesis process, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and transition-metal-catalyzed coupling reactions. These studies have not only improved the yield and purity of the compound but also opened new avenues for its functionalization and application in diverse fields.

The structural integrity of (Adamantan-2-yl)Methanesulfonyl Fluoride makes it an ideal candidate for applications in materials science, particularly in the development of advanced polymers and coatings. The adamantane moiety's high thermal stability and resistance to environmental factors make it suitable for use in extreme conditions, such as aerospace applications or high-performance industrial coatings. Additionally, the sulfonyl fluoride group can be utilized as a reactive handle for further chemical modifications, enabling the creation of tailored materials with specific properties.

In the realm of pharmacology, (Adamantan-2-yl)Methanesulfonyl Fluoride has shown promise as a potential lead compound in drug discovery efforts. Its rigid structure and reactivity make it an attractive candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have explored its potential as a prodrug or a delivery vehicle for therapeutic agents, capitalizing on its ability to undergo controlled transformations within biological systems.

The latest research on (Adamantan-2-yl)Methanesulfonyl Fluoride has also delved into its role in catalysis and green chemistry. Scientists have investigated its use as a catalyst or catalyst precursor in various organic transformations, such as epoxidation reactions or asymmetric synthesis. These studies highlight its potential to contribute to more sustainable and efficient chemical processes.

Furthermore, the compound's unique properties have led to its exploration in nanotechnology applications. The adamantane moiety's nanostructured characteristics make it a potential candidate for constructing self-assembled monolayers or nanostructured surfaces with tailored functionalities. Such applications could revolutionize fields such as electronics, sensors, and biomedical devices.

As research on (Adamantan-2-yl)Methanesulfonyl Fluoride continues to advance, its versatility and adaptability are increasingly recognized across multiple disciplines. Its ability to bridge different areas of science underscores its importance as a multifaceted chemical entity with vast potential for innovation.